molecular formula C7H3ClF2O2 B125496 3-Chloro-2,4-difluorobenzoic acid CAS No. 154257-75-7

3-Chloro-2,4-difluorobenzoic acid

Cat. No. B125496
CAS RN: 154257-75-7
M. Wt: 192.55 g/mol
InChI Key: YGYZTZAEZMCPSC-UHFFFAOYSA-N
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Description

3-Chloro-2,4-difluorobenzoic acid (3-Cl-2,4-DFA) is a synthetic organic compound belonging to the family of carboxylic acids. It is a colorless, odorless, and water-soluble compound. It is used in a variety of applications, including as a reagent in organic synthesis, a catalyst in pharmaceuticals and fine chemicals, and as a corrosion inhibitor. It has also been used as a laboratory reagent in the synthesis of a variety of organic compounds, including pharmaceuticals and fine chemicals.

Scientific Research Applications

Synthesis of Key Intermediates

3-Chloro-2,4-difluorobenzoic acid is instrumental in synthesizing various intermediates for pharmaceuticals. For instance, it is used in the practical synthesis of 3-chloro-2,4-difluoro-5-hydroxybenzoic acid, a key intermediate in antimicrobial 3-quinolinecarboxylic acid drugs. The synthesis process involves multiple steps like nitration, esterification, and hydrolysis, achieving a 70% overall yield (Zhang et al., 2020).

Analytical Chemistry

In analytical chemistry, this compound and its related impurities are determined using liquid chromatography (LC). This method involves a reversed-phase isocratic system, showcasing its importance in identifying unique isomeric impurities in commercially produced compounds (Elrod et al., 1993).

Lanthanide Complex Synthesis

This compound is also used in synthesizing lanthanide complexes, which are crucial in various chemical applications. For example, a series of lanthanide complexes with 2-chloro-4,5-difluorobenzoate and 1,10-phenanthroline have been synthesized and characterized by different spectroscopic methods. These complexes exhibit diverse structural properties and are studied for their thermodynamic properties and potential fluorescence applications (Tang et al., 2013).

Environmental Chemistry

In environmental chemistry, the degradation processes of similar chlorobenzoic acids are studied. For instance, the photodecomposition of chlorobenzoic acids in aqueous solutions has been explored, which is relevant to understanding the environmental fate of these compounds (Crosby & Leitis, 1969).

Antiviral Research

Additionally, this compound derivatives have been investigated for their antiviral potential. For example, certain xanthenes synthesized using a polymer-supported catalyst demonstrated significant anti-viral activity against tobacco mosaic virus (Naidu et al., 2012).

Safety and Hazards

This compound is classified as Acute Tox. 4 Oral according to the GHS07 classification . It is recommended to wear personal protective equipment/face protection and ensure adequate ventilation when handling this compound .

properties

IUPAC Name

3-chloro-2,4-difluorobenzoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H3ClF2O2/c8-5-4(9)2-1-3(6(5)10)7(11)12/h1-2H,(H,11,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YGYZTZAEZMCPSC-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C(=C1C(=O)O)F)Cl)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H3ClF2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID20378531
Record name 3-Chloro-2,4-difluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20378531
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

192.55 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

154257-75-7
Record name 3-Chloro-2,4-difluorobenzoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID20378531
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 3-Chloro-2,4-difluorobenzoic acid
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Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

294 ml (0.471 mol) of a 1.6N solution of n-butyllithium in hexane are added dropwise and at -70° C. to a solution of 71 ml (0.471 mol) of tetramethylethylenediamine (TMEDA) in 300 ml of dry tetrahydrofuran (THF). 33.8 g (0.214 mol) of 2,4-difluorobenzoic acid, in 100 ml of dry tetrahydrofuran (THF), are added dropwise with stirring, under argon and at -70° C., to the above solution. After stirring for one hour, 111.5 g (0.471 mol) of hexachloroethane in solution in 150 ml of dry THF are run in. After two hours at -70° C., the temperature is allowed to return to 10° C. The reaction mixture is hydrolysed with 150 ml of ice-cooled water and brought to a pH of approximately 1 by addition of 3N hydrochloric acid. The aqueous phase is extracted with ether, dried over magnesium sulphate and concentrated. The residue is recrystallised from heptane/ether. 16.5 g (yield 40%) of 2,4-difluoro-3-chlorobenzoic acid are obtained.
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What is the synthetic route for producing 3-chloro-2,4-difluorobenzoic acid as described in the research?

A1: The synthesis of this compound starts with 2,6-difluoroaniline as the primary material []. The process involves a series of reactions, including:

    Q2: How was the structure of the synthesized this compound confirmed?

    A2: The structure of the synthesized this compound was verified using spectroscopic techniques. Mass Spectrometry (MS) and proton Nuclear Magnetic Resonance (1H NMR) spectroscopy were employed to confirm the identity and purity of the final product [].

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